![molecular formula C11H17F3N2O6 B1377514 Trifluoroacetic acid ethyl 2-(morpholin-3-ylformamido)acetate CAS No. 1443979-21-2](/img/structure/B1377514.png)
Trifluoroacetic acid ethyl 2-(morpholin-3-ylformamido)acetate
Overview
Description
Trifluoroacetic acid ethyl 2-(morpholin-3-ylformamido)acetate, or TFA-E2MFA, is an organic compound belonging to the class of amides that is widely used in a variety of scientific research applications. It is a versatile compound that can be used in a variety of laboratory experiments and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Chemical Synthesis and Catalysis
Trifluoroacetic acid ethyl 2-(morpholin-3-ylformamido)acetate is involved in the synthesis of complex chemical structures. For instance, morpholine triflate, a related compound, is used as a Lewis acid catalyst in a one-pot, four-component synthesis of dihydropyrano[2,3-c]pyrazoles. This method is particularly beneficial due to moderate to excellent yields, the absence of chromatographic purification, and the avoidance of environmentally hazardous solvents, making it highly valuable for both academic and industrial applications (Zhou, Li & Su, 2016).
Pharmaceutical Chemistry
In pharmaceutical chemistry, trifluoroacetic acid derivatives are utilized for creating compounds with potential therapeutic effects. For instance, fluoroaryl-containing β,β′-dioxoesters have been synthesized and transformed into fluorobenzopyran-4(2)-ones. These compounds undergo various chemical transformations under different conditions, yielding products with potential pharmacological properties (Kisil, Burgart, Saloutin & Chupakhin, 2001). Additionally, reactions involving fluorine-containing compounds and morpholine result in the synthesis of unique chemical structures, potentially leading to the discovery of new drugs or chemical agents (Fokin, Burgart, Saloutin & Chupakhin, 2005).
Organic Chemistry and Material Science
In organic chemistry and material science, this compound plays a role in synthesizing structurally complex molecules. For example, it's involved in the synthesis and hydrogenation of (E)-γ-aryl-γ-morpholino-α-trifluoromethylated allyl alcohols, leading to intermediates for preparing β-trifluoromethylated aldol products (Funabiki et al., 2010). Such chemical processes are crucial for developing new materials with specific properties.
properties
IUPAC Name |
ethyl 2-(morpholine-3-carbonylamino)acetate;2,2,2-trifluoroacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O4.C2HF3O2/c1-2-15-8(12)5-11-9(13)7-6-14-4-3-10-7;3-2(4,5)1(6)7/h7,10H,2-6H2,1H3,(H,11,13);(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRZPOPSIQGCERL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C1COCCN1.C(=O)(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17F3N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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